Cas no 1053658-11-9 (N'-2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamin o)ethylidenehydrazinecarboxylic Acid tert-Butyl)

• Product Name: N'-2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamin o)ethylidenehydrazinecarboxylic Acid tert-Butyl
• CAS No: 1053658-11-9
• MF: C₁₅H₁₉ClF₃N₃O₂
• MW: 365.778473138809
• CID: 4570107
• Update Time: 2025-10-22

N'-2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamin o)ethylidenehydrazinecarboxylic Acid tert-Butyl Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamin o)ethylidene]hydrazinecarboxylic acid tert-butyl
• N'-[2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamin o)ethylidene]hydrazinecarboxylic acid tert-but
• N'-[2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamin o)ethylidene]hydrazinecarboxylic acid tert-
• [1-({[(tert-Butoxy)carbonyl]amino}imino)-2-(4-chlorophenyl)ethyl](2,2,2-trifluoroethyl)amine
• N'-[2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamino)ethylidene]hydrazinecarboxylic acid tert-butyl ester
• N'-2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamin o)ethylidenehydrazinecarboxylic Acid tert-Butyl

• Inchi： 1S/C15H19ClF3N3O2/c1-14(2,3)24-13(23)22-21-12(20-9-15(17,18)19)8-10-4-6-11(16)7-5-10/h4-7H,8-9H2,1-3H3,(H,20,21)(H,22,23)
• InChI Key： WWXDXDDVULYFKG-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)NC(=NCC(F)(F)F)CC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N'-2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamin o)ethylidenehydrazinecarboxylic Acid tert-Butyl

Introduction to N'-2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamino)ethylidenehydrazinecarboxylic Acid tert-Butyl and Its Significance in Modern Chemical Biology

N'-2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamino)ethylidenehydrazinecarboxylic Acid tert-butyl, with the CAS number 1053658-11-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of specific functional groups, such as the 4-chlorophenyl moiety and the 2,2,2-trifluoroethylamino group, imparts unique chemical properties that make it a valuable candidate for further investigation.

The N'-2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamino)ethylidenehydrazinecarboxylic Acid tert-butyl molecule exhibits a balance of lipophilicity and polarizability, which are critical factors in drug design. The tert-butyl group at the carboxylic acid position enhances the compound's stability and solubility profile, making it more amenable to various biochemical assays. These attributes have positioned this compound as a promising scaffold for exploring new pharmacological pathways.

In recent years, there has been a growing interest in the development of molecules that can modulate biological processes through precise targeting of specific enzymes or receptors. The 4-chlorophenyl moiety is known to interact with aromatic binding pockets in proteins, suggesting potential applications in kinase inhibition or other enzyme-mediated pathways. Furthermore, the 2,2,2-trifluoroethylamino group introduces fluorine atoms, which are frequently incorporated into drugs due to their ability to enhance metabolic stability and binding affinity.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure. These studies have revealed that the compound adopts a conformational ensemble that is favorable for biological activity. Additionally, computational modeling has been utilized to predict possible interactions between this molecule and biological targets.

The potential applications of N'-2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamino)ethylidenehydrazinecarboxylic Acid tert-butyl extend beyond traditional small-molecule drug development. It has shown promise in the field of medicinal chemistry as a building block for more complex derivatives. By modifying its structure through further functionalization, researchers aim to discover compounds with enhanced efficacy and reduced side effects.

In conclusion, N'-2-(4-Chlorophenyl)-1-(2,2,2-trifluoroethylamino)ethylidenehydrazinecarboxylic Acid tert-butyl represents a significant advancement in the chemical biology landscape. Its unique structural features and favorable physicochemical properties make it a compelling candidate for future therapeutic applications. As research continues to uncover new biological targets and mechanisms, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.